Cas no 141102-07-0 (1-propyl-1H-indole-3-carboxylic acid)
141102-07-0 structure
Product Name:1-propyl-1H-indole-3-carboxylic acid
CAS No:141102-07-0
MF:C12H13NO2
MW:203.237123250961
CID:1303004
PubChem ID:18320755
Update Time:2025-04-20
1-propyl-1H-indole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-propylindole-3-carboxylic Acid
- SureCN5065671
- AC1Q2XW7
- AGN-PC-01UAX0
- ACMC-1C2MD
- CTK0F0875
- 1H-INDOLE-3-CARBOXYLIC ACID,1-PROPYL-
- 1-propyl-1H-indole-3-carboxylic acid
- DTXSID10592764
- CS-0251369
- Z335290252
- AKOS000262989
- 1-n-propylindole-3-carboxylic acid
- 1H-Indole-3-carboxylic acid, 1-propyl-
- DB-337394
- BKSKGOOUSZXLEC-UHFFFAOYSA-N
- 141102-07-0
- STL432252
- SCHEMBL5065671
- EN300-54518
- G25335
- AP-970/43507309
-
- MDL: MFCD11155413
- Inchi: 1S/C12H13NO2/c1-2-7-13-8-10(12(14)15)9-5-3-4-6-11(9)13/h3-6,8H,2,7H2,1H3,(H,14,15)
- InChI Key: BKSKGOOUSZXLEC-UHFFFAOYSA-N
- SMILES: OC(C1=CN(CCC)C2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 203.09469
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 293.3±28.0 °C at 760 mmHg
- Flash Point: 131.2±24.0 °C
- PSA: 42.23
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-propyl-1H-indole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-propyl-1H-indole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B523938-25mg |
1-propyl-1H-indole-3-carboxylic acid |
141102-07-0 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B523938-50mg |
1-propyl-1H-indole-3-carboxylic acid |
141102-07-0 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B523938-250mg |
1-propyl-1H-indole-3-carboxylic acid |
141102-07-0 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-54518-0.05g |
1-propyl-1H-indole-3-carboxylic acid |
141102-07-0 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-54518-0.1g |
1-propyl-1H-indole-3-carboxylic acid |
141102-07-0 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-54518-0.25g |
1-propyl-1H-indole-3-carboxylic acid |
141102-07-0 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-54518-0.5g |
1-propyl-1H-indole-3-carboxylic acid |
141102-07-0 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-54518-1.0g |
1-propyl-1H-indole-3-carboxylic acid |
141102-07-0 | 95.0% | 1.0g |
$371.0 | 2025-02-20 | |
| Enamine | EN300-54518-2.5g |
1-propyl-1H-indole-3-carboxylic acid |
141102-07-0 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
| Enamine | EN300-54518-5.0g |
1-propyl-1H-indole-3-carboxylic acid |
141102-07-0 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 |
1-propyl-1H-indole-3-carboxylic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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